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Compound of Interest

Compound Name: 1-Chloroethyl 2-methylpropanoate

Cat. No.: B1367391

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Chloroethyl 2-methylpropanoate, also known as 1-chloroethyl isobutyrate, is a chloroalkyl
ester with the chemical formula CsH11CIOz2. Its bifunctional nature, incorporating both a reactive
chloroethyl group and an ester moiety, makes it a compound of interest for organic synthesis,
potentially serving as an intermediate in the preparation of more complex molecules. This
technical guide provides a summary of its known physicochemical properties, synthesis, and
general experimental protocols for their determination.

Due to a lack of extensive published experimental data for this specific compound, this guide
includes predicted values and data from its close structural analog, chloromethyl isobutyrate, to
provide reasonable estimates.

Chemical Structure and Identification

The molecular structure of 1-Chloroethyl 2-methylpropanoate consists of a 2-
methylpropanoate (isobutyrate) group attached to a 1-chloroethyl group.

Caption: 2D Chemical Structure of 1-Chloroethyl 2-methylpropanoate.

Physicochemical Data

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1367391?utm_src=pdf-interest
https://www.benchchem.com/product/b1367391?utm_src=pdf-body
https://www.benchchem.com/product/b1367391?utm_src=pdf-body
https://www.benchchem.com/product/b1367391?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1367391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

The following table summarizes the available physicochemical data for 1-Chloroethyl 2-

methylpropanoate. It includes predicted values and experimental data for the closely related

analog, chloromethyl isobutyrate, for comparison.

1-Chloroethyl 2-

Chloromethyl isobutyrate

Property methylpropanoate (Experimental Analog
(Predicted) Data)
1-chloroethyl 2- chloromethyl 2-
IUPAC Name
methylpropanoate methylpropanoate
Synonyms 1-chloroethyl isobutyrate Chloromethyl isobutyrate
CAS Number 84674-32-8[1] 61644-18-6
Molecular Formula CeH11CIO2[1] CsHoCIO2
Molecular Weight 150.6 g/mol [1] 136.58 g/mol
- , 143.0 £ 13.0 °C (at 760 138-141 °C (at 760 mmHQ)[3]
Boiling Point
mmHg)[2] [4]
Density 1.051 + 0.06 g/cm3[2] 1.045 g/cm3 (at 20°C)[3]
Melting Point Not available -42°C[3]
Insoluble in water; Soluble in ) ]
N ] Insoluble in water; Soluble in
Solubility organic solvents (general
o ethanol, ether, and benzene[6]
principle for esters)[5]
Flash Point Not available 33.736°CJ[7]

Experimental Protocols

Detailed experimental protocols for the determination of key physicochemical properties of

liquid esters are outlined below. These are general methods that can be applied to 1-

Chloroethyl 2-methylpropanoate.

Determination of Boiling Point (Microscale Method)

This method is suitable for small sample volumes.
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Apparatus:

Thiele tube

e Thermometer (0-200°C)

o Capillary tube (sealed at one end)

e Small test tube

» Rubber band or wire for attachment

e Heating source (Bunsen burner or heating mantle)

e Mineral oil or other suitable heating fluid

Procedure:

» A small amount of the liquid sample (approximately 0.5 mL) is placed into the small test tube.
o Acapillary tube, sealed at one end, is inverted and placed into the sample in the test tube.

e The test tube is attached to a thermometer using a rubber band or wire, ensuring the sample
is level with the thermometer bulb.

e The assembly is clamped and immersed in a Thiele tube containing mineral oil, ensuring the
heat is distributed evenly.

o The Thiele tube is gently heated. As the temperature rises, a slow stream of bubbles will
emerge from the open end of the capillary tube.

e Heating is continued until a steady and rapid stream of bubbles is observed.
e The heating source is removed, and the apparatus is allowed to cool slowly.

e The boiling point is the temperature at which the bubbling stops and the liquid just begins to
enter the capillary tube.[8]
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Boiling Point Determination Workflow
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Caption: Workflow for Boiling Point Determination.

Determination of Density

Apparatus:
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Pycnometer (specific gravity bottle) of a known volume

Analytical balance

Thermometer

Water bath
Procedure:
e The empty, clean, and dry pycnometer is accurately weighed on an analytical balance.

o The pycnometer is filled with the sample liquid, ensuring no air bubbles are trapped. The
stopper is inserted, and any excess liquid is carefully wiped from the outside.

o The filled pycnometer is placed in a water bath at a constant temperature (e.g., 20°C) until
thermal equilibrium is reached.

e The pycnometer is removed from the bath, dried, and weighed again.
o The weight of the liquid is determined by subtracting the weight of the empty pycnometer.

e The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

Determination of Solubility

A gualitative assessment of solubility in water and organic solvents can be performed as
follows.

Apparatus:

e Small test tubes

e Pipettes or droppers

» Vortex mixer (optional)

Procedure:
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o Solubility in Water: Add approximately 0.1 mL of 1-Chloroethyl 2-methylpropanoate to a
test tube containing 1 mL of deionized water.

o Agitate the mixture vigorously for one minute.

o Observe whether the substance dissolves completely, forms a separate layer, or appears as
a cloudy suspension. The formation of a single clear phase indicates solubility, while two
distinct layers or a persistent emulsion suggests insolubility.[9][10]

o Solubility in Organic Solvents: Repeat the procedure using common organic solvents such
as ethanol, acetone, and diethyl ether.

Synthesis

A common method for the synthesis of esters like 1-Chloroethyl 2-methylpropanoate is the
Fischer esterification.

Reaction: 2-methylpropanoic acid + 1-chloroethanol = 1-chloroethyl 2-methylpropanoate +
water

General Protocol:
e 2-methylpropanoic acid is mixed with an excess of 1-chloroethanol.
» A catalytic amount of a strong acid, such as concentrated sulfuric acid, is added.

e The mixture is heated under reflux for several hours to drive the equilibrium towards the
product.

» After cooling, the mixture is washed with water and a weak base (e.g., sodium bicarbonate
solution) to remove the acid catalyst and unreacted carboxylic acid.

e The organic layer is separated, dried over an anhydrous drying agent (e.g., magnesium
sulfate), and the final product is purified by distillation.[11]
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Fischer Esterification Synthesis

2-methylpropanoic acid +
1-chloroethanol Heat under Reflux Wash with H20 and NaHCOs Dry and Distill 1-Chloroethyl 2-methylpropanoate
+ Acid Catalyst

Click to download full resolution via product page

Caption: General Workflow for Fischer Esterification.

Safety Information

No specific safety data sheet (SDS) for 1-Chloroethyl 2-methylpropanoate (CAS 84674-32-8)
was found. However, based on data for analogous chloroalkyl esters, the following precautions
should be taken:

o Handling: Use in a well-ventilated area or under a fume hood. Avoid contact with skin, eyes,
and clothing. Wear appropriate personal protective equipment (PPE), including safety
goggles, gloves, and a lab coat.

o Flammability: Assumed to be a flammable liquid. Keep away from heat, sparks, and open
flames.

» Toxicity: The toxicological properties have not been thoroughly investigated. Handle with
care to avoid inhalation, ingestion, and skin absorption.

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a comprehensive safety data sheet. Always consult a current SDS and conduct a thorough
risk assessment before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 1-
Chloroethyl 2-methylpropanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1367391#physicochemical-properties-of-1-
chloroethyl-2-methylpropanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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